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Compound of Interest

Compound Name: L-METHIONINE (1-13C)

Cat. No.: B1579931

Get Quote

\ J

Executive Safety Directive: The Isotope Distinction

CRITICAL DISTINCTION: L-Methionine (1-13C) contains a stable isotope (Carbon-13). It is
NOT radioactive.[1]

+ Do NOT dispose of this material in radioactive waste streams (e.g., with

or

).

* Do NOT use Geiger counters or liquid scintillation counting for detection; these methods will
yield false negatives as

does not emit ionizing radiation.

¢ Action: Handle strictly as Chemical Waste or Biological Waste depending on the
experimental matrix.

Hazard Assessment & Safety Profile (SDS Summary)
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Before disposal, the intrinsic hazards of the material must be understood. L-Methionine is a
naturally occurring amino acid.[2] The

enrichment does not alter its chemical toxicity profile.

Parameter Classification Notes

Not classified as dangerous
GHS Classification Non-Hazardous according to GHS/CLP

regulations.[1]

Not listed as P-list or U-list
RCRA Status (USA) Non-Regulated hazardous waste (40 CFR
261.33).

May be combustible at high
Flammability Low temperatures (finely divided
dust).

LD50 (Oral, Rat) > 10,000

Toxicity Low
mg/kg.

High Biological Oxygen
i ) Demand (BOD).[3] Large
Environmental High BOD -
guantities can deplete oxygen

in water systems.

Expert Insight: While L-Methionine is non-toxic, "drain disposal” is rarely acceptable in
professional research environments. The introduction of bulk amino acids into sanitary sewers

can cause bacterial blooms and violate local municipal discharge permits regarding BOD limits.

Waste Segregation Logic

Effective disposal relies on the matrix—what the isotope is dissolved in—rather than the
isotope itself.
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Decision Matrix: Waste Stream Selection

Waste Generation:
L-METHIONINE (1-13C)

Is it Solid/Pure?

No (Liquid/Solution) \Yes (Excess Powder)

Is it in Biological Media? Chemical Waste Stream
(Cells/Tissue/Serum) (Non-Hazardous Solids)

No (Chemical Solution) '\ Yes (Cell Culture)

Is it in Hazardous Solvent? Biological Waste Stream
(e.g., CDCI3, DMSO) (Autoclave/Incinerate)

es (NMR/Synthesis) \No (Aqueous Buffer)

Hazardous Chemical Waste Sanitary Sewer
(Segregate by Solvent) (ONLY with EHS Approval)

Click to download full resolution via product page

Figure 1:Logical decision tree for segregating stable isotope waste based on the solvent matrix
and biological contamination risk.

Detailed Disposal Protocols
Protocol A: Solid Waste (Excess Pure Substance)

Context: Expired shelf stock or spilled powder.
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» Containerization: Collect solid material in a chemically compatible container (HDPE or
Glass).

e Labeling: Label as "Non-Hazardous Chemical Waste."

o Crucial: Explicitly write "Contains Stable Isotope (13C) - Non-Radioactive" on the tag to
prevent confusion by waste handlers.

e Disposal: Submit for pickup by your facility's chemical waste management team.

o Why? Although non-hazardous, land-filling chemical powders via regular trash is often
prohibited by institutional policy to prevent "unknown white powder" scares.

Protocol B: Aqueous Solutions (Buffers/Media without Cells)

Context: Stock solutions in water or PBS.

e Volume Check:
o <1 Liter: Bulking with other non-hazardous aqueous waste is preferred.
o >1 Liter: Check local EHS guidelines.

» Drain Disposal (Conditional):

o If the solution contains only L-Methionine (1-13C), water, and benign salts (PBS), it may
be eligible for sanitary sewer disposal.

o Requirement: You must verify this with your local EHS officer.

o Procedure: Flush with 20x volume of water to prevent pipe stagnation and bacterial
growth.

Protocol C: Solvent-Based Waste (NMR/Synthesis)

Context: L-Methionine (1-13C) dissolved in Deuterated Chloroform (

) or DMSO.

e The Solvent Rules: The hazard class is dictated by the solvent, not the methionine.
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e Segregation:
o Halogenated: If dissolved in Chloroform (

) or Dichloromethane (

).

o Non-Halogenated: If dissolved in DMSO, Methanol, or Ethanol.

o Labeling: Complete the hazardous waste tag listing the solvent as the primary constituent
and "Trace L-Methionine (1-13C)" as a constituent.

Protocol D: Biological Waste (Metabolic Tracing)

Context: Cell culture media or lysates containing the tracer.

e Biohazard Primacy: If the waste contains human/animal cells or viral vectors, biological
safety rules supersede chemical rules.

e Deactivation:

o Liquid Media: Add bleach (final concentration 10%) for 20 minutes, then drain dispose (if
permitted) or solidify.

o Solid/Plastics: Collect in biohazard bags.
o Terminal Disposal: Autoclave or Incinerate.
o Note: Incineration is safe. The
will oxidize to

, Which is a natural, stable atmospheric component.

Regulatory Compliance & Documentation

o USA (EPA/RCRA): L-Methionine is not a listed hazardous waste. However, under 40 CFR
262.11, the generator must determine if the waste exhibits hazardous characteristics
(Ignitability, Corrosivity, Reactivity, Toxicity). Pure L-Methionine exhibits none of these [1].
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o Europe (REACH/CLP): Ensure the Safety Data Sheet (SDS) is available. No special
hazardous waste codes apply to the pure substance [2].

 Inventory Management: Although not radioactive, stable isotopes are expensive. Maintain a
“cradle-to-grave" inventory to prevent accumulation of unknown vials, which become costly
to identify and dispose of later.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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